Cas no 2228206-34-4 (N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine)

• Product Name: N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• CAS No: 2228206-34-4
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6310244
• PubChem ID: 165859615
• Update Time: 2025-10-12

N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228206-34-4
• N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• EN300-1948221

• Inchi： 1S/C10H12F3NO2/c1-14(15)6-7-3-4-8(16-2)5-9(7)10(11,12)13/h3-5,15H,6H2,1-2H3
• InChI Key： BMTKGMOBKJAALB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN(C)O)OC)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Additional information on N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine

Professional Introduction to N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine (CAS No. 2228206-34-4)

N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2228206-34-4, represents a class of molecules that exhibit promising properties for use in drug development and chemical research. The structural features of this molecule, particularly its aromatic ring system and functional groups, make it a valuable candidate for further exploration in medicinal chemistry.

The compound's molecular structure is characterized by a phenyl ring substituted with both a methoxy group and a trifluoromethyl group, which are strategically positioned to enhance its reactivity and potential biological activity. The presence of these electron-withdrawing and electron-donating groups influences the electronic properties of the molecule, making it an interesting subject for studying interactions with biological targets. Additionally, the hydroxylamine moiety attached to the methyl group introduces a polar functional group that can participate in hydrogen bonding and other forms of molecular recognition.

In recent years, there has been growing interest in the development of novel hydroxylamine derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological applications, including their role as intermediates in the synthesis of more complex molecules. The specific configuration of N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine makes it particularly relevant for investigating its potential as a building block in the creation of new drugs targeting neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The aromatic ring system provides multiple sites for functionalization, allowing chemists to modify its structure in ways that can fine-tune its biological activity. For instance, researchers have explored derivatives of this compound that exhibit enhanced binding affinity to specific protein targets, which could lead to the development of more effective treatments with fewer side effects. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity, making it a desirable feature in drug design.

The methoxy group on the phenyl ring also plays a crucial role in determining the compound's properties. It serves as a site for further chemical modification and can influence the molecule's solubility and bioavailability. By incorporating this group into drug candidates, scientists aim to improve their pharmacokinetic profiles, ensuring that they are both effective and well-tolerated by patients. The combination of these structural elements makes N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological systems. Molecular modeling studies have revealed insights into its binding modes with potential target proteins, providing valuable guidance for optimizing its pharmacological properties. These computational approaches complement traditional experimental methods, allowing researchers to predict and validate the efficacy of new drug candidates more efficiently.

In addition to its pharmaceutical applications, N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine has shown promise in chemical research as a precursor for more complex molecules. Its unique structural features make it an excellent candidate for exploring new synthetic pathways and methodologies. Chemists have utilized this compound to develop novel catalysts and reagents that can streamline synthetic processes and improve yields in organic transformations.

The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance the metabolic stability of drug candidates. This property is critical for ensuring that drugs remain active in the body long enough to exert their therapeutic effects. Researchers have leveraged this characteristic to design molecules that resist degradation by metabolic enzymes, thereby improving their overall efficacy.

The methoxy group also contributes to the compound's reactivity and functionality. It can participate in various chemical reactions, including nucleophilic substitution and ether formation, which are commonly used in organic synthesis. By strategically modifying this group, chemists can introduce additional functional elements into the molecule, expanding its potential applications.

The hydroxylamine moiety is another key feature that influences the compound's behavior. This functional group can engage in hydrogen bonding interactions with biological targets, making it an important consideration in drug design. Researchers have explored how variations in the hydroxylamine portion of the molecule can affect its binding affinity and selectivity, providing insights into how these changes impact biological activity.

Overall, N-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine (CAS No. 2228206-34-4) represents a fascinating compound with significant potential in both pharmaceutical chemistry and chemical research. Its unique structural features make it an excellent candidate for further exploration, offering opportunities for developing new drugs and innovative synthetic methodologies.